6-(p-tolyl)-[1,2,4]triazolo[3,4-a]phthalazine-3(2H)-thione

• IUPAC Name: 6-(4-methylphenyl)-2H-[1,2,4]triazolo[3,4-a]phthalazine-3-thione
• InChI: InChI=1S/C16H12N4S/c1-10-6-8-11(9-7-10)14-12-4-2-3-5-13(12)15-17-18-16(21)20(15)19-14/h2-9H,1H3,(H,18,21)
• InChI Key: ZVSJPVIVXBSTFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(=NNC3=S)C4=CC=CC=C42
• Molecular Formula: C16H12N4S
• Molecular Weight: 292.4 g/mol

Description

The compound “6-(p-tolyl)-[1,2,4]triazolo[3,4-a]phthalazine-3(2H)-thione” belongs to the class of triazolo-phthalazine derivatives. These compounds are often synthesized for their potential biological activities.

Scientific Research Applications

Catalyst-Free Synthesis

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Tubulin Inhibitor

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Antiviral Activity

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Cytotoxicity

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Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the promising results seen with similar compounds.

Mechanism of Action

Target of Action

The primary target of 6-(p-tolyl)-[1,2,4]triazolo[3,4-a]phthalazine-3(2H)-thione is tubulin , a globular protein that is the main constituent of microtubules in cells . Tubulin plays a crucial role in maintaining cell structure, cell division, and intracellular transport .

Mode of Action

6-(p-tolyl)-[1,2,4]triazolo[3,4-a]phthalazine-3(2H)-thione interacts with tubulin, inhibiting its polymerization . This interaction disrupts the formation of microtubules, leading to cell cycle arrest at the G2/M phase . The compound also induces apoptosis in a concentration-dependent manner .

Biochemical Pathways

The inhibition of tubulin polymerization affects several biochemical pathways. It disrupts the mitotic spindle formation, leading to cell cycle arrest at the G2/M phase . This disruption can trigger apoptosis, a programmed cell death pathway, leading to the death of the cancer cells .

Result of Action

The result of the action of 6-(p-tolyl)-[1,2,4]triazolo[3,4-a]phthalazine-3(2H)-thione is the inhibition of cancer cell growth. It has shown significant cell growth inhibitory activity towards HeLa, HT-29, and A549 cells . The compound also exhibits potent selectivity over normal human cells .